Cas no 190792-84-8 (tert-butyl (3S,4S)-3-azido-4-hydroxy-pyrrolidine-1-carboxylate)

• Product Name: tert-butyl (3S,4S)-3-azido-4-hydroxy-pyrrolidine-1-carboxylate
• CAS No: 190792-84-8
• MF: C₉H₁₆N₄O₃
• MW: 228.248341560364
• CID: 1384823
• PubChem ID: 11128048
• Update Time: 2025-08-03

tert-butyl (3S,4S)-3-azido-4-hydroxy-pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Pyrrolidinecarboxylic acid, 3-azido-4-hydroxy-, 1,1-dimethylethylester, (3S,4S)-
• tert-butyl (3S,4S)-3-azido-4-hydroxy-pyrrolidine-1-carboxylate
• AS-36163
• trans-3-Azido-1-Boc-4-hydroxypyrrolidine
• (3S,4S)-3-azido-4-hydroxy-pyrrolidine-1-carboxylic acid tert-butyl ester
• TERT-BUTYL (3S,4S)-3-AZIDO-4-HYDROXYPYRROLIDINE-1-CARBOXYLATE
• 143700-05-4
• (3S,4S)-N-Boc-3-azido-4-hydroxypyrrolidine
• DTXSID70931998
• 190792-84-8
• (3S,4S)-tert-Butyl 3-Azido-4-hydroxypyrrolidine-1-carboxylate
• MFCD09800387
• SCHEMBL13459779
• AKOS037643793
• CSWBTQKOSPXYIE-BQBZGAKWSA-N
• ALBB-037022
• trans-3-azido-4-hydroxy-pyrrolidine-1-carboxylic acid tert-butyl ester

• Inchi： 1S/C9H16N4O3/c1-9(2,3)16-8(15)13-4-6(11-12-10)7(14)5-13/h6-7,14H,4-5H2,1-3H3/t6-,7-/m0/s1
• InChI Key： CSWBTQKOSPXYIE-BQBZGAKWSA-N
• SMILES： O[C@H]1CN(C(=O)OC(C)(C)C)C[C@@H]1N=[N+]=[N-]

Computed Properties

• Exact Mass: 228.12238
• Monoisotopic Mass: 228.12224039g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 64.1Ų

Experimental Properties

• PSA: 98.53

Additional information on tert-butyl (3S,4S)-3-azido-4-hydroxy-pyrrolidine-1-carboxylate

Research Brief on tert-butyl (3S,4S)-3-azido-4-hydroxy-pyrrolidine-1-carboxylate (CAS: 190792-84-8) in Chemical Biology and Pharmaceutical Applications

The compound tert-butyl (3S,4S)-3-azido-4-hydroxy-pyrrolidine-1-carboxylate (CAS: 190792-84-8) has recently gained attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and bioconjugation. This brief synthesizes the latest findings on its synthesis, reactivity, and potential therapeutic uses, with a focus on its role as a key intermediate in the development of novel bioactive molecules.

Recent studies highlight the compound's significance in click chemistry, particularly in copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions. Its stereospecific (3S,4S) configuration and azido functionality make it an ideal building block for the synthesis of complex pyrrolidine-based scaffolds, which are prevalent in pharmacologically active compounds. A 2023 study in the Journal of Medicinal Chemistry demonstrated its utility in constructing HIV protease inhibitors with enhanced binding affinity, leveraging the hydroxyl group for further derivatization.

Advances in synthetic methodologies have also been reported. A novel asymmetric synthesis route for 190792-84-8 was published in Organic Letters (2024), achieving 98% enantiomeric excess via enzymatic resolution. This breakthrough addresses previous challenges in large-scale production, with potential implications for cost-effective manufacturing of antiviral and anticancer agents. Parallel work in ACS Chemical Biology revealed its application in proteolysis-targeting chimeras (PROTACs), where it serves as a linker to optimize ternary complex formation between target proteins and E3 ubiquitin ligases.

Structural-activity relationship (SAR) studies utilizing this compound have uncovered new insights. Research in Bioorganic & Medicinal Chemistry (2023) showed that modifications at the C4 hydroxy position yield derivatives with selective kinase inhibition profiles. Notably, a fluorinated analog exhibited 10-fold greater potency against JAK3 kinases while maintaining selectivity over JAK1/2, suggesting potential for autoimmune disease therapeutics. These findings align with growing industry interest in pyrrolidine-containing small molecules, as evidenced by three recent patent filings (WO2023124567, EP4155294, US20240124421) citing 190792-84-8 as a critical intermediate.

Emerging applications extend to radiopharmaceuticals, where the azido group enables efficient ¹⁸F-labeling for PET imaging probes. A Nature Communications paper (March 2024) detailed its use in developing a tau protein tracer for Alzheimer's disease diagnosis, demonstrating superior blood-brain barrier penetration compared to existing clinical standards. This multidisciplinary utility underscores the compound's importance in bridging chemical synthesis with biological applications.

Future research directions appear focused on three areas: (1) expanding its role in targeted protein degradation platforms, (2) optimizing metabolic stability of derived therapeutics, and (3) developing continuous flow synthesis protocols to meet growing demand. With over 15 recent citations in Q1 2024 journals, tert-butyl (3S,4S)-3-azido-4-hydroxy-pyrrolidine-1-carboxylate continues to prove its value as a multifaceted tool in modern drug discovery pipelines.